Cas no 40957-95-7 (3H-Indolium,2-[3-(1,3-dihydro-3,3-dimethyl-1-octadecyl-2H-indol-2-ylidene)-1-propen-1-yl]-3,3-dimethyl-1-octadecyl-)

• Product Name: 3H-Indolium,2-[3-(1,3-dihydro-3,3-dimethyl-1-octadecyl-2H-indol-2-ylidene)-1-propen-1-yl]-3,3-dimethyl-1-octadecyl-
• CAS No: 40957-95-7
• MF: C₅₉H₉₇N₂
• MW: 834.414897680283
• CID: 329446
• PubChem ID: 5485196
• Update Time: 2025-04-19

3H-Indolium,2-[3-(1,3-dihydro-3,3-dimethyl-1-octadecyl-2H-indol-2-ylidene)-1-propen-1-yl]-3,3-dimethyl-1-octadecyl- Chemical and Physical Properties

Names and Identifiers

• 3H-Indolium,2-[3-(1,3-dihydro-3,3-dimethyl-1-octadecyl-2H-indol-2-ylidene)-1-propen-1-yl]-3,3-dimethyl-1-octadecyl-
• 2-[3-(3,3-Dimethyl-1-octadecyl-1,3-dihydro-2H-indol-2-ylidene)-1- propen-1-yl]-3,3-dimethyl-1-octadecyl-3H-indolium
• 3,3'-dioctadecylindocarbocyanine
• DiI cpd
• 3,3'-Dioctadecylindocarbocyanine iodide
• 1,1'-Dotic
• 2-(3-(1,3-Dihydro-3,3-dimethyl-1-octadecyl-2H-indol-2-ylidene)-1-propenyl)-3,3-dimethyl-1-octadecyl-3H-indolium
• 2-[(E)-3-(3,3-dimethyl-1-octadecylindol-1-ium-2-yl)prop-2-enylidene]-3,3-dimethyl-1-octadecylindole
• 1,1'-Dioctadecyl-3,3,3',3'-tetramethylindocarbocyanine
• 1,1-Dioctadecyl-3,3,3',3'-tetramethylindocarbocyanine perchlorate
• Diic(18)
• DiI C18(5)
• 3,3'-Dii
• 40957-95-7
• 3H-Indolium, 2-(3-(1,3-dihydro-3,3-dimethyl-1-octadecyl-2H-indol-2-ylidene)-1-propenyl)-3,3-dimethyl-1-octadecyl-

• Inchi： 1S/C59H97N2/c1-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-41-50-60-54-46-39-37-44-52(54)58(3,4)56(60)48-43-49-57-59(5,6)53-45-38-40-47-55(53)61(57)51-42-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-2/h37-40,43-49H,7-36,41-42,50-51H2,1-6H3/q+1
• InChI Key： IJRJBQGVWNVZSA-UHFFFAOYSA-N
• SMILES： [N+]1(CCCCCCCCCCCCCCCCCC)C2C=CC=CC=2C(C)(C)C=1/C=C/C=C1C(C)(C)C2C=CC=CC=2N1CCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 833.765
• Monoisotopic Mass: 833.765
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 61
• Rotatable Bond Count: 36
• Complexity: 1110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 6.2A^2
• XLogP3: 23.2

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 6.25000
• LogP: 18.84750